Cas no 41806-40-0 (1-Methyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-Methyl-1H-imidazole-5-carboxylic acid
• CAS No: 41806-40-0
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00955677
• CID: 55481
• PubChem ID: 2773507
• Update Time: 2025-11-02

1-Methyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carboxylic acid
• 1-Methylimidazole-5-carboxylic acid
• 1-Methyl-1H-5-imidazolecarboxylic acid
• 3-methylimidazole-4-carboxylic acid
• -methyl-1H-imidazole-5-carboxylic acid
• 1-methyl-5-imidazole carboxylic acid
• 41806-40-0
• CS-W002710
• 1-Methyl-1H-imidazole-5-carboxylicacid
• SY003725
• MFCD00955677
• W-206522
• AKOS005174555
• F8881-6570
• PB24704
• J-504869
• 1-methyl-5-imidazolecarboxylic acid
• BCP15504
• AM20100108
• CL2207
• 3-methyl-4-imidazolecarboxylic acid
• PBEDVTDUVXFSMW-UHFFFAOYSA-N
• AC-3065
• AS-5483
• A6871
• AKOS015995570
• 1-methylimidazole-5-carboxylicacid
• SCHEMBL301936
• 1-methylimidazol-5-ylcarboxylic acid
• DTXSID70378506
• FT-0602772
• 3-methyl-3H-imidazole-4-carboxylic acid
• Z1201620699
• EN300-88417
• DB-005742
• ALBB-014972
• 1H-imidazole-5-carboxylic acid, 1-methyl-, nitrate

• MDL： MFCD00955677
• Inchi： 1S/C5H6N2O2/c1-7-3-6-2-4(7)5(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： PBEDVTDUVXFSMW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.34
• Melting Point: 192-228 °C
• Boiling Point: 399°C at 760 mmHg
• Flash Point: 195.1℃
• PSA: 55.12000
• LogP: 0.11830
• Sensitiveness: Sensitive to light and heat, easy to absorb moisture

1-Methyl-1H-imidazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-1H-imidazole-5-carboxylic acid

Comprehensive Guide to 1-Methyl-1H-imidazole-5-carboxylic acid (CAS No. 41806-40-0): Properties, Applications, and Market Insights

1-Methyl-1H-imidazole-5-carboxylic acid (CAS No. 41806-40-0) is a versatile organic compound widely used in pharmaceutical and chemical research. This heterocyclic carboxylic acid derivative is gaining attention due to its unique structural properties and broad applicability. In this article, we delve into the molecular characteristics, synthesis methods, industrial applications, and emerging trends surrounding this compound, providing a holistic view for researchers and industry professionals.

The chemical structure of 1-Methyl-1H-imidazole-5-carboxylic acid features an imidazole ring substituted with a methyl group at the 1-position and a carboxylic acid functional group at the 5-position. This arrangement gives the molecule both basic and acidic properties, making it particularly valuable in medicinal chemistry. Recent studies highlight its role as a key intermediate in the synthesis of various biologically active compounds, including potential drug candidates for neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 1-Methyl-1H-imidazole-5-carboxylic acid serves as a crucial building block in organic transformations. Its dual functionality allows for diverse chemical modifications, enabling the creation of complex molecular architectures. Many researchers are currently exploring its use in metal-organic frameworks (MOFs) and coordination polymers, which are hot topics in materials science for applications in gas storage, catalysis, and sensing technologies.

The pharmaceutical industry has shown increasing interest in 1-Methyl-1H-imidazole-5-carboxylic acid derivatives, particularly in the development of novel therapeutic agents. Recent patent filings indicate its incorporation into molecules targeting protein-protein interactions, a cutting-edge approach in drug discovery. Additionally, its potential as a ligand in catalytic systems is being investigated, aligning with the growing demand for sustainable chemical processes.

Analytical characterization of 1-Methyl-1H-imidazole-5-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Quality control protocols for this chemical emphasize the importance of proper storage conditions to maintain stability, as the carboxylic acid group may be susceptible to degradation under certain environmental factors.

Market analysis reveals steady growth in demand for 1-Methyl-1H-imidazole-5-carboxylic acid, driven by expanding applications in both academic and industrial settings. Suppliers are responding to this trend by offering the compound in various quantities and purity grades, from laboratory-scale amounts to bulk quantities for manufacturing purposes. Current pricing trends reflect its status as a specialty chemical with significant value in synthetic applications.

Environmental and safety considerations for handling 1-Methyl-1H-imidazole-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Disposal should comply with local regulations for organic waste, emphasizing the chemical industry's growing focus on green chemistry principles.

Future research directions for 1-Methyl-1H-imidazole-5-carboxylic acid include exploring its potential in emerging fields such as bioorthogonal chemistry and click chemistry applications. The compound's structural features make it an attractive candidate for developing new biocompatible labeling agents and pharmaceutical conjugates. These applications align with current trends in targeted drug delivery and diagnostic imaging technologies.

For researchers seeking alternatives or related compounds, structural analogs of 1-Methyl-1H-imidazole-5-carboxylic acid might include various substituted imidazole carboxylic acids or other nitrogen-containing heterocyclic acids. The choice of specific derivative often depends on the desired physicochemical properties or biological activity profile for particular applications in medicinal chemistry or materials science.

In conclusion, 1-Methyl-1H-imidazole-5-carboxylic acid (CAS No. 41806-40-0) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it a valuable tool for researchers and a focus of innovation in chemical and pharmaceutical development. As scientific understanding progresses, we can anticipate new applications and derivatives emerging from this interesting heterocyclic compound.